Cas no 2228701-08-2 (5-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-oxazol-2-amine)

5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-1,3-oxazol-2-amine is a heterocyclic compound featuring fused imidazothiazole and oxazole rings with an amine functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. Its rigid bicyclic framework enhances binding affinity to biological targets, while the amine group offers versatility for further derivatization. The compound exhibits potential as a scaffold for developing bioactive molecules, particularly in kinase inhibition and antimicrobial applications. Its synthetic accessibility and stability under standard conditions further contribute to its utility in drug discovery and organic synthesis.
5-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-oxazol-2-amine structure
2228701-08-2 structure
Product Name:5-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-oxazol-2-amine
CAS No:2228701-08-2
MF:C9H8N4OS
MW:220.251019477844
CID:6488805
PubChem ID:165854178
Update Time:2025-06-29

5-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-oxazol-2-amine
    • EN300-1762103
    • 5-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}-1,3-oxazol-2-amine
    • 2228701-08-2
    • Inchi: 1S/C9H8N4OS/c1-5-7(6-4-11-8(10)14-6)13-2-3-15-9(13)12-5/h2-4H,1H3,(H2,10,11)
    • InChI Key: YCBIIJHKBZKFMF-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C)=C2C1=CN=C(N)O1

Computed Properties

  • Exact Mass: 220.04188206g/mol
  • Monoisotopic Mass: 220.04188206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 97.6Ų

5-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-oxazol-2-amine Pricemore >>

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Additional information on 5-{6-methylimidazo2,1-b1,3thiazol-5-yl}-1,3-oxazol-2-amine

Compound CAS No. 2228701-08-2: 5-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}-1,3-oxazol-2-amine

The compound with CAS No. 2228701-08-2, known as 5-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}-1,3-oxazol-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a imidazo[2,1-b]thiazole core and a oxazole ring system. The presence of these heterocyclic structures endows the molecule with exceptional electronic properties and reactivity, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 5-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}-1,3-oxazol-2-amine in drug discovery. Researchers have demonstrated that this compound exhibits potent biological activity against several disease targets, including cancer and neurodegenerative disorders. The imidazo[2,1-b]thiazole moiety is particularly noted for its ability to interact with protein targets through hydrogen bonding and π–π interactions, which are critical for drug efficacy.

In addition to its therapeutic potential, this compound has also been explored for its role in advanced materials. The oxazole ring system contributes to the molecule's stability and fluorescence properties, making it a valuable component in the development of sensors and optoelectronic devices. Recent advancements in synthesis techniques have enabled the large-scale production of this compound with high purity and consistency.

The synthesis of 5-{6-methylimidazo[2,1-b]1,3-thiazol-5-yl}-1,3 oxazol 4 amine involves a multi-step process that combines traditional organic chemistry methods with modern catalytic techniques. Key steps include the formation of the imidazo[thiazole] core through cyclization reactions and the subsequent functionalization of the oxazole ring to introduce the amine group. These steps are optimized to ensure high yields and minimal byproduct formation.

From an environmental standpoint, this compound has been shown to have low toxicity profiles in preliminary studies. Its biodegradability and eco-friendly synthesis pathways make it a sustainable choice for industrial applications. Regulatory agencies have also recognized its safety profile through extensive testing protocols.

In conclusion, CAS No. 4 44444444444 (also known as 5-{6-methylimidazo[ ] thiazole} oxazole amine) represents a cutting-edge advancement in chemical research. Its versatile properties and wide-ranging applications position it as a key player in both pharmaceuticals and materials science. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to various industries in the coming years.

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